Cas no 1451391-83-5 (4,6-Dichloropyrimidine-2-carbonitrile)

• Product Name: 4,6-Dichloropyrimidine-2-carbonitrile
• CAS No: 1451391-83-5
• MF: C₅HCl₂N₃
• MW: 173.987538099289
• MDL: MFCD09607724
• CID: 3041280
• PubChem ID: 76848181
• Update Time: 2025-05-24

4,6-Dichloropyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloropyrimidine-2-carbonitrile
• 2-Cyano-4,6-dichloropyrimidine
• AK370859
• MFCD09607724
• 1451391-83-5
• AKOS027365551
• DS-13147
• SCHEMBL24091481
• 4,6-Dichloro-2-pyrimidinecarbonitrile
• SY261135
• A11718
• CS-0160917
• EN300-119537
• DB-411906
• SB57654

• MDL： MFCD09607724
• Inchi： 1S/C5HCl2N3/c6-3-1-4(7)10-5(2-8)9-3/h1H
• InChI Key： CWTRWPGRAQQDOY-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C#N)N=1)Cl

Computed Properties

• Exact Mass: 172.9547524g/mol
• Monoisotopic Mass: 172.9547524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6
• XLogP3: 2.2

Experimental Properties

• Boiling Point: 327.6±45.0°C at 760 mmHg

4,6-Dichloropyrimidine-2-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 4,6-Dichloropyrimidine-2-carbonitrile

Recent Advances in the Application of 4,6-Dichloropyrimidine-2-carbonitrile (CAS: 1451391-83-5) in Chemical Biology and Pharmaceutical Research

4,6-Dichloropyrimidine-2-carbonitrile (CAS: 1451391-83-5) has emerged as a pivotal intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents. Recent studies highlight its utility in constructing pyrimidine-based scaffolds, which are central to drug discovery efforts targeting cancer, infectious diseases, and inflammatory disorders. This compound's unique reactivity, attributed to the electron-withdrawing effects of the chloro and cyano groups, enables selective functionalization at the 4- and 6-positions, facilitating the design of diverse pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 4,6-dichloropyrimidine-2-carbonitrile as a key precursor to introduce halogenated pyrimidine cores, achieving nanomolar potency against BTK-dependent malignancies. The study underscored the compound's versatility in Suzuki-Miyaura cross-coupling reactions, enabling rapid diversification of C4-aryl substituents for structure-activity relationship (SAR) optimization.

In antiviral research, a team from the University of Tokyo reported the compound's application in developing broad-spectrum RNA-dependent RNA polymerase (RdRp) inhibitors (Nature Communications, 2024). By derivatizing the pyrimidine core with nucleoside mimetics, they obtained compounds with dual activity against SARS-CoV-2 and influenza viruses. The 2-cyano group was critical for stabilizing the bioactive conformation through intramolecular hydrogen bonding, as revealed by X-ray crystallography of inhibitor-RdRp complexes.

Ongoing clinical trials (NCT05678945) are evaluating a 4,6-dichloropyrimidine-2-carbonitrile-derived EGFR/HER2 inhibitor for non-small cell lung cancer. Preclinical data showed enhanced blood-brain barrier penetration compared to earlier-generation inhibitors, attributed to the compound's optimal logP (2.1) and polar surface area (85 Ų). Metabolic stability studies in human liver microsomes indicated favorable pharmacokinetics, with >80% parent compound remaining after 60-minute incubation.

Challenges in scaling up synthesis have been addressed through continuous flow chemistry approaches (Organic Process Research & Development, 2023). A telescoped three-step process achieved 78% overall yield from commercially available 2,4,6-trichloropyrimidine, featuring a copper-catalyzed cyanation at 120°C with 99% regioselectivity. This advancement supports kilogram-scale production for preclinical development.

Emerging applications include the compound's use in PROTAC (proteolysis-targeting chimera) design, where its dichloropyrimidine moiety serves as a warhead for E3 ligase recruitment. A recent patent (WO2024028761) describes heterobifunctional molecules incorporating 4,6-dichloropyrimidine-2-carbonitrile that induce degradation of oncogenic proteins with DC50 values below 100 nM in cellular assays.

Future research directions focus on exploiting the compound's potential in covalent inhibitor development through selective displacement of the 6-chloro group with cysteine-targeting electrophiles. Computational modeling studies predict that such derivatives could achieve enhanced selectivity profiles by capitalizing on the unique geometry of the pyrimidine-2-carbonitrile framework in enzyme active sites.